1-(benzo[d][1,3]dioxol-5-ylmethyl)-N-(3,4-dichlorophenyl)-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-N-(3,4-dichlorophenyl)-4-hydroxy-6-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H16Cl2N2O5/c1-11-6-16(26)19(20(27)24-13-3-4-14(22)15(23)8-13)21(28)25(11)9-12-2-5-17-18(7-12)30-10-29-17/h2-8,26H,9-10H2,1H3,(H,24,27)
• InChI Key: NULNBLXBHXBVBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC2=CC3=C(C=C2)OCO3)C(=O)NC4=CC(=C(C=C4)Cl)Cl)O
• Molecular Formula: C21H16Cl2N2O5
• Molecular Weight: 447.3 g/mol
• CAS No.: 883484-93-3

Description

1-(benzo[d][1,3]dioxol-5-ylmethyl)-N-(3,4-dichlorophenyl)-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H16Cl2N2O5 and its molecular weight is 447.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

A study on the synthesis of various carboxylic acid derivatives, including structures similar to the specified compound, revealed potent antioxidant activities. These compounds were synthesized and their antioxidant capacities were evaluated using methods like DPPH radical scavenging and reducing power assay, indicating significant antioxidant potential in some of the synthesized compounds compared to well-known antioxidants like ascorbic acid (I. Tumosienė et al., 2019).

Antimicrobial Evaluation and Docking Studies

Another research focused on the synthesis of benzo[d][1,3,2]dioxaphosphole-tetrazol-thiophene-2-carboxamides, showcasing a methodological approach that could potentially relate to the synthesis and application of our compound of interest. The synthesized molecules were characterized and subjected to antimicrobial evaluation and molecular docking studies, providing insights into their potential antimicrobial activities (Sailaja Rani Talupur et al., 2021).

Potential Nootropic Agents

The synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds was explored for their potential nootropic activity. This study provides a synthesis pathway that could be relevant for the synthesis of the compound , highlighting the research interest in developing new nootropic agents (V. Valenta et al., 1994).

Photophysical Properties

Research on pyridyl substituted benzamides with aggregation enhanced emission and multi-stimuli-responsive properties has been conducted. This study outlines the synthesis and characterization of compounds with significant photophysical properties, which could be analogous to the research applications of the specified compound (A. Srivastava et al., 2017).